ML-210

• CAS No.: 1360705-96-9
• Product Name: ML-210
• Molecular Formula: C22H20Cl2N4O4
• Molecular Weight: 475.326
• IUPAC Name: [4-[bis(4-chlorophenyl)methyl]piperazin-1-yl]-(5-methyl-4-nitro-1,2-oxazol-3-yl)methanone
• Standard InChI: InChI=1S/C22H20Cl2N4O4/c1-14-20(28(30)31)19(25-32-14)22(29)27-12-10-26(11-13-27)21(15-2-6-17(23)7-3-15)16-4-8-18(24)9-5-16/h2-9,21H,10-13H2,1H3
• Standard InChIKey: VIBHJPDPEVVDTB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C(=O)N2CCN(CC2)C(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl)[N+](=O)[O-]
• Appearance: Solid powder
• Description: ML-210, also known as CID 49766530, is a potent and selective RAS inhibitor. ML-210 displayed nanomolar potency in the primary screening cell line while maintaining selectivity similar to previously identified probes. The probe is in a novel structural class in the field of RAS synthetically lethal compounds and will, therefore, be highly useful in identifying pathways that can potentially be used for selectively inhibiting cancer cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CID 49766530; CID-49766530; CID49766530; ML-210; ML 210; ML210.
• Reference: 1: Bittker JA, Weiwer M, Lewis T, Shimada K, Yang WS, MacPherson L, Dandapani S,; 2: Devarajan R, Ashraf M, Beck RO, Lemberger RJ, Taylor MC. Holmium: YAG; 3: Weïwer M, Bittker JA, Lewis TA, Shimada K, Yang WS, MacPherson L, Dandapani S,
• PubChem Compound: 49766530
• Last Modified: Nov 11 2021